![molecular formula C14H11BrO3S B6339358 2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid CAS No. 365542-85-4](/img/structure/B6339358.png)
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid
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Overview
Description
The compound is a benzoic acid derivative with a methoxy group at the 6-position and a vinyl-substituted bromothiophene at the 2-position . Thiophene is a five-membered ring with one sulfur atom, and bromothiophene indicates a thiophene ring with a bromine substitution . The vinyl group suggests a carbon-carbon double bond.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Bromine is a heavy atom that could contribute to the compound’s overall weight and density . The presence of both aromatic rings and a polar carboxylic acid group could influence its solubility properties.Scientific Research Applications
Thiophene Analogues in Carcinogenicity Studies
Research on thiophene analogues of known carcinogens like benzidine and 4-aminobiphenyl highlights the relevance of thiophene derivatives in evaluating carcinogenic potential. These studies involve synthesizing thiophene compounds and assessing their carcinogenicity through various in vitro assays. The findings suggest that the structural modification of aromatic organic carcinogens by substituting with thiophene rings can influence their carcinogenic potential, which is crucial for understanding the safety profile of new compounds (Ashby et al., 1978).
Benzoic Acid and Gut Function Regulation
Benzoic acid, part of the chemical name of interest, is widely used as an antibacterial and antifungal preservative in foods and feeds. Recent studies have shown that it might improve gut functions by regulating enzyme activity, redox status, immunity, and microbiota. This highlights the potential of benzoic acid derivatives in contributing to health through modulation of gut physiology (Mao et al., 2019).
Synthetic Protocols and Pharmacological Importance
The synthesis and pharmacological significance of compounds structurally related to "2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid" are critical areas of research. For instance, 6H-Benzo[c]chromen-6-ones, which share a resemblance in structural complexity and synthetic challenge, are of considerable pharmacological importance. Synthetic protocols developed for these compounds reveal the potential for innovation in drug development and material science (Mazimba, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the preparation of canagliflozin , a sodium-dependent glucose co-transporter 2 (SGLT2) inhibitor . SGLT2 is a protein in humans that plays a crucial role in glucose regulation.
Mode of Action
If it is indeed used in the synthesis of sglt2 inhibitors like canagliflozin , it may function by inhibiting the SGLT2 protein, reducing the reabsorption of glucose in the kidney and therefore lowering blood glucose levels.
Biochemical Pathways
The compound may affect the glucose metabolic pathway by inhibiting the SGLT2 protein, which is responsible for the majority of glucose reabsorption in the kidneys . This inhibition can lead to a decrease in blood glucose levels, which can be beneficial in the treatment of type 2 diabetes mellitus .
Result of Action
If it acts as an sglt2 inhibitor, it could lead to a decrease in blood glucose levels, which would be a desirable outcome in the treatment of type 2 diabetes mellitus .
properties
IUPAC Name |
2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrO3S/c1-18-11-4-2-3-9(13(11)14(16)17)5-6-10-7-8-12(15)19-10/h2-8H,1H3,(H,16,17)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYFWYIKNPGCAEI-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1C(=O)O)C=CC2=CC=C(S2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1C(=O)O)/C=C/C2=CC=C(S2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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